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The tomato leafminer, Tuta absoluta, poses a significant threat to tomato production worldwide,
necessitating effective and environmentally sound management strategies. Pheromone-based
monitoring and mass trapping are cornerstone components of integrated pest management
(IPM) programs for this invasive pest. The efficacy of these strategies hinges on the
attractiveness and longevity of the pheromone lures used. This guide provides a comparative
analysis of the field performance of different commercially available pheromone lures for Tuta
absoluta, supported by experimental data, to aid researchers and pest management
professionals in selecting the most appropriate products for their specific needs.

Comparative Efficacy of Pheromone Lure
Dispensers

The dispenser material plays a crucial role in the release rate and field longevity of the
pheromone, directly impacting its effectiveness in attracting male Tuta absoluta moths. A two-
year study conducted in Khyber Pakhtunkhwa, Pakistan, evaluated the efficacy of three
different pheromone lure dispenser types: rubber septum, polymer wax, and polymer vial. All
lures were loaded with a standard 0.5 mg dose of the synthetic pheromone.[1][2]

The results, summarized in the table below, demonstrate a significantly higher efficacy of the
rubber septum dispenser in capturing Tuta absoluta males compared to the polymer-based
alternatives.
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. Mean Number of Captured = Mean Number of Captured
Lure Dispenser Type

Moths (Year 1) Moths (Year 2)
Rubber Septum 76.00 86.17
Polymer Wax 32.83 28.20
Polymer Vial 10.37 11.77

Data from a field study in Khyber Pakhtunkhwa, Pakistan, using Delta traps.[1][2]

Impact of Pheromone Loading on Lure
Attractiveness

The concentration of the synthetic pheromone in the lure is another critical factor influencing its
attractiveness. Several studies have compared lures with different pheromone loads, revealing
that a higher dose can lead to increased moth capture, particularly in areas with high pest

populations.

A study in Tunisia compared the effectiveness of three commercial pheromone dispensers for
mass trapping in open-field tomato crops: Pherodis® (Koppert) and TUA-500® (Russell IPM),
both containing 0.5 mg of the pheromone, and TUA-Optima® (Russell IPM) loaded with 0.8
mg.[3][4] The "superdosed” TUA-Optima® lure with 0.8 mg of synthetic pheromone was found
to be more attractive to Tuta absoluta males.[4]

Similarly, a multi-year trial in Plovdiv, Bulgaria, compared five commercially available lures with
varying pheromone loads:[5][6]

e Russell IPM:
o Tuta absoluta-500 (0.5 mg)
o Tuta absoluta-Optima (0.8 mg)
o TUA-100N (3 mg)

e Koppert:
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o Pherodis Tuta absoluta (0.8 mg)

» BioBest:
o Tuta absoluta pheromone (0.5 mg)

Overall, the Tuta absoluta-Optima lure (0.8 mg) was the most attractive.[5][6] However, during
a cooler summer, the Pherodis Tuta absoluta (0.8 mg) and the BioBest lure (0.5 mg)
demonstrated higher attractiveness, suggesting that environmental conditions can influence
lure performance.[5][6]

Experimental Protocols

The following provides a generalized methodology for conducting field trials to compare the
efficacy of different Tuta absoluta pheromone lures, based on protocols described in the cited
studies.[1][5][7]

1. Experimental Site and Design:
e Select tomato fields with a known history of Tuta absoluta infestation.

e The experimental design should be a Randomized Complete Block Design (RCBD) with
multiple replications (blocks).

o Each block should contain all the different lure treatments being tested.

e Maintain a sufficient distance between traps within a block (e.g., 15-25 meters) and between
blocks to avoid interference.[7]

2. Traps and Lures:

o Use a standardized trap type for all treatments (e.g., Delta traps or water traps).

» Place the pheromone lures inside the traps according to the manufacturer's instructions.
e Handle lures with gloves to avoid contamination.

3. Trap Placement:
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e Hang traps at a consistent height, typically just above the crop canopy (e.g., 60 cm).[5]
 Distribute traps evenly within the experimental plots.
4. Data Collection:

o Record the number of captured Tuta absoluta males in each trap at regular intervals (e.g.,
weekly).[1]

» Data collection should continue for a predetermined period, often several weeks, to assess
the longevity of the lures.

o Replace sticky liners or refresh water in traps as needed to ensure consistent trapping
efficiency.

5. Statistical Analysis:

e The collected data should be subjected to Analysis of Variance (ANOVA) to determine if
there are significant differences in the mean number of moths captured by the different lures.

e Use a post-hoc test (e.g., Tukey's HSD) to perform pairwise comparisons between the lure
treatments and identify which lures are significantly more effective.[1]

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for a comparative field efficacy trial of Tuta
absoluta pheromone lures.
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Caption: Workflow for a comparative field trial of pheromone lures.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b182164?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Signaling Pathway of Pheromone Attraction

The attraction of male Tuta absoluta to a pheromone lure is a specific chemical communication
process. The synthetic pheromone mimics the natural sex pheromone released by females to
initiate mating.
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Caption: Simplified signaling pathway of pheromone-mediated attraction.

Need Custom Synthesis?
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 To cite this document: BenchChem. [Field Efficacy of Tuta absoluta Pheromone Lures: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182164+#field-efficacy-comparison-of-different-tuta-
absoluta-pheromone-lures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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